Cas no 1270388-02-7 (2-(4-bromofuran-2-yl)pyrrolidine)

• Product Name: 2-(4-bromofuran-2-yl)pyrrolidine
• CAS No: 1270388-02-7
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 6016683
• PubChem ID: 129941747
• Update Time: 2025-05-21

2-(4-bromofuran-2-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromofuran-2-yl)pyrrolidine
• 1270388-02-7
• EN300-1913919

• Inchi： 1S/C8H10BrNO/c9-6-4-8(11-5-6)7-2-1-3-10-7/h4-5,7,10H,1-3H2
• InChI Key： RBAWUKTXQBFTEY-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)C1CCCN1

Computed Properties

• Exact Mass: 214.99458g/mol
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 25.2Ų

Additional information on 2-(4-bromofuran-2-yl)pyrrolidine

Introduction to CAS No. 1270388-02-7: 2-(4-bromofuran-2-yl)pyrrolidine

CAS No. 1270388-02-7, commonly referred to as 2-(4-bromofuran-2-yl)pyrrolidine, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a brominated furan moiety. The pyrrolidine ring, a five-membered saturated amine, serves as a versatile scaffold for various chemical modifications, while the 4-bromofuran group introduces electronic and steric properties that enhance its reactivity and bioavailability.

Recent studies have highlighted the potential of 2-(4-bromofuran-2-yl)pyrrolidine in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. Its ability to interact with biological targets through hydrogen bonding and π-interactions makes it an attractive candidate for medicinal chemists. Moreover, the bromine substituent in the furan ring provides a site for further functionalization, enabling researchers to explore diverse chemical space and optimize pharmacokinetic properties.

The synthesis of CAS No. 1270388-02-7 typically involves a multi-step process that combines nucleophilic aromatic substitution and cyclization reactions. One common approach involves the reaction of bromofuran derivatives with amino alcohols or related compounds under specific conditions to form the pyrrolidine ring. This method ensures high yields and excellent stereocontrol, which are critical for producing enantiomerically pure compounds.

In terms of applications, 2-(4-bromofuran-2-yl)pyrrolidine has been utilized in the construction of bioactive molecules, including inhibitors of protein kinases and other enzymes. For instance, researchers have reported its use as a lead compound in the development of anticancer agents, where it demonstrates potent inhibitory activity against key oncogenic pathways. Additionally, this compound has shown promise in the modulation of G-protein coupled receptors (GPCRs), making it a valuable tool in the study of neurodegenerative diseases.

From a structural standpoint, CAS No. 1270388-02-7 exhibits interesting electronic properties due to the conjugation between the pyrrolidine nitrogen and the furan ring. This conjugation not only influences its reactivity but also contributes to its stability under various reaction conditions. Furthermore, the presence of bromine in the furan ring introduces both electron-withdrawing effects and potential sites for further substitution, enhancing its versatility in synthetic applications.

Recent advancements in computational chemistry have also shed light on the molecular dynamics of 2-(4-bromofuran-2-yl)pyrrolidine, providing insights into its interactions with biological systems. Molecular docking studies have revealed that this compound can bind effectively to target proteins through a combination of hydrophobic interactions and hydrogen bonding networks. These findings underscore its potential as a lead compound in drug design.

In conclusion, CAS No. 1270388-02-7, or 2-(4-bromofuran-2-yl)pyrrolidine, is a versatile compound with significant implications in organic synthesis and pharmacology. Its unique structure, combined with recent research findings, positions it as a valuable tool for developing innovative therapeutic agents and exploring new chemical space.